Cas no 129944-96-3 (1,2,4-Triazolidine-3,5-dione, 4-(1-pyrenyl)-)

• Product Name: 1,2,4-Triazolidine-3,5-dione, 4-(1-pyrenyl)-
• CAS No: 129944-96-3
• MF: C₁₈H₁₁N₃O₂
• MW: 301.298843622208
• CID: 1225252
• Update Time: 2024-08-03

1,2,4-Triazolidine-3,5-dione, 4-(1-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 4-(1-pyrenyl)-

• Inchi： 1S/C18H11N3O2/c22-17-19-20-18(23)21(17)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H,(H,19,22)(H,20,23)
• InChI Key： IWLHJQXVUNAYPR-UHFFFAOYSA-N
• SMILES： N1C(=O)N(C2=C3C4=C5C(C=C3)=CC=CC5=CC=C4C=C2)C(=O)N1

Computed Properties

• Exact Mass: 301.08523

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• Melting Point: >300 °C
• PSA: 61.44
• pka: 5.43±0.30(Predicted)